C43H53NO14.3H2O

• Molecular Formula: C43H59NO17
• Molecular Weight: 861.9 g/mol
• IUPAC Name: [(1R,2S,3R,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1,9,12-trihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate;trihydrate
• InChI: InChI=1S/C43H53NO14.3H2O/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45;;;/h9-18,26-28,30-33,35,46-48,53H,19-21H2,1-8H3,(H,44,52);3*1H2/t26-,27-,28+,30-,31+,32+,33-,35-,41+,42-,43-;;;/m0.../s1
• InChI Key: XCDIRYDKECHIPE-IYNZIZMXSA-N
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@@]3([C@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C5=CC=CC=C5)NC(=O)OC(C)(C)C)O)O)OC(=O)C6=CC=CC=C6)(CO4)OC(=O)C)O)C)O.O.O.O
• Canonical SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)OC(C)(C)C)O)O)OC(=O)C6=CC=CC=C6)(CO4)OC(=O)C)O)C)O.O.O.O
• Pictograms: Irritant; Health Hazard; Environmental Hazard
• synonyms: docetaxel; docetaxel anhydrous; docetaxel hydrate; docetaxel trihydrate; docetaxol; N Debenzoyl N tert butoxycarbonyl 10 deacetyltaxol; N-debenzoyl-N-tert-butoxycarbonyl-10-deacetyltaxol; NSC 628503; RP 56976; RP-56976; RP56976; Taxoltere metro; Taxotere

Description

Docetaxel is an antineoplastic agent that has a unique mechanism of action as an inhibitor of cellular mitosis and that currently plays a central role in the therapy of many solid tumor including breast and lung cancer. Docetaxel therapy is frequently associated with serum enzyme elevations which are usually transient and mild, but more importantly has been linked to immediate, severe hypersensitivity reactions that in rare instances can be associated with acute hepatic necrosis, liver failure and death.
A semisynthetic analog of PACLITAXEL used in the treatment of locally advanced or metastatic BREAST NEOPLASMS and NON-SMALL CELL LUNG CANCER.

Scientific Research Applications

Chemically Induced Fluorescence Switching

Research on carbon-dots (C-dots) demonstrates their potential in detecting biologically important metal ions and anions through fluorescence switching. These C-dots can be used to implement various molecular logic gates, suggesting applications in future molecular logic gate technology (N. Dhenadhayalan & K. Lin, 2015).

Mixed Oxide Synthesis

Studies on mixed oxides, like Ca7Co3Ga5O18, provide insights into the synthesis and properties of these compounds, potentially influencing the development of new materials with specific electronic and structural characteristics (J. Grins et al., 2005).

Transparent Copper(I) Oxide

The synthesis of transparent, pale green crystals of La14V6CuO36.5 exemplifies the development of novel materials with unique properties like a wide optical band gap and n-type conductivity, which could have applications in electronics and optics (J. Gopalakrishnan et al., 2002).

Arsenate Coordination Chemistry

Vibrational spectroscopy studies on arsenate coordination shed light on the interaction of arsenates with different cations and protons, crucial for understanding environmental and geochemical processes involving arsenates (S. Myneni et al., 1998).

Largest Metal Oxime Cluster

The discovery of the largest Ni14 metal oxime cluster highlights advancements in the field of coordination chemistry and the potential to explore new molecular structures (T. Stamatatos et al., 2007).

Mg-Y-RE Alloy Microstructure

Investigations into Mg-Y-RE series alloys, specifically the effect of Y and Gd content, contribute to the development of materials with tailored mechanical properties, relevant in aviation and other industries (K. Luo et al., 2019).

Tetraoxoiodate(V) Anion Study

Research on the hydrothermal synthesis of Ba[(MoO2)6(IO4)2O4]·H2O and related compounds helps in understanding the coordination chemistry of iodate anions, which can impact the synthesis of new materials (R. Sykora et al., 2002).

Charged LiNixMnyCozO₂ Cathode Materials

Studies on the thermal stability of charged LiNixMnyCozO₂ cathode materials provide critical insights into battery technology, particularly for improving the safety and efficiency of lithium-ion batteries (Seong‐Min Bak et al., 2014).

Upconversion in Nanophosphors

The synthesis and study of Ca12Al14O33:Er3+/Yb3+ nanophosphors offer insights into the field of luminescent materials, with potential applications in displays, lighting, and biomedical imaging (C. Joshi et al., 2009).

NO3 Radical Spectroscopy

Infrared spectroscopy of the NO3 radical expands our understanding of molecular structures and their spectroscopic properties, useful in atmospheric chemistry and environmental monitoring (T. Ishiwata et al., 1985).

Microporous Vanadyl-Arsenate

The study of microporous vanadyl-arsenate reveals its potential as a catalyst and its sorption properties, indicating applications in catalysis and environmental remediation (Teresa Berrocal et al., 2009).

Energetic Material Thermal Studies

Research on the thermal properties of (C6H14N2)[NH4(ClO4)3] informs the development of advanced explosives and propellants, enhancing our understanding of energetic materials (Jing Zhou et al., 2020).